Cas no 2229590-40-1 (1-1-(methoxymethyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(methoxymethyl)cyclopropylethan-1-ol
• CAS No: 2229590-40-1
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 6174161
• PubChem ID: 165698441
• Update Time: 2025-07-18

1-1-(methoxymethyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(methoxymethyl)cyclopropylethan-1-ol
• EN300-1835351
• 1-[1-(methoxymethyl)cyclopropyl]ethan-1-ol
• 2229590-40-1

• Inchi： 1S/C7H14O2/c1-6(8)7(3-4-7)5-9-2/h6,8H,3-5H2,1-2H3
• InChI Key： DJGNLQWHZBRLBR-UHFFFAOYSA-N
• SMILES： OC(C)C1(COC)CC1

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(methoxymethyl)cyclopropylethan-1-ol

Professional Introduction to Compound with CAS No. 2229590-40-1 and Product Name: 1-1-(methoxymethyl)cyclopropylethan-1-ol

The compound with the CAS number 2229590-40-1 and the product name 1-1-(methoxymethyl)cyclopropylethan-1-ol represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of 1-1-(methoxymethyl)cyclopropylethan-1-ol consists of a cyclopropyl ring substituted with an ethyl group that is further modified by a methoxymethyl moiety, making it a versatile intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropyl group, known for its stability and ability to influence electronic properties, has been increasingly utilized in the design of bioactive molecules. The presence of the methoxymethyl group in 1-1-(methoxymethyl)cyclopropylethan-1-ol adds an additional layer of functionality, enabling further derivatization and modification. This makes the compound particularly valuable for researchers looking to explore new chemical space in their drug discovery programs.

In the context of current pharmaceutical research, the synthesis and application of such intermediates are crucial for developing novel therapeutic agents. The structural features of 1-1-(methoxymethyl)cyclopropylethan-1-ol make it a promising candidate for use in the synthesis of small-molecule drugs targeting various biological pathways. For instance, researchers have been investigating the potential of cyclopropyl derivatives as inhibitors of enzymes involved in inflammatory responses and cancer progression. The methoxymethyl group provides a handle for further functionalization, allowing chemists to tailor the compound’s properties to specific biological targets.

The chemical properties of 1-1-(methoxymethyl)cyclopropylethan-1-ol also make it an interesting subject for synthetic organic chemistry. The compound’s reactivity can be leveraged to develop new synthetic methodologies, particularly in cross-coupling reactions where cyclopropyl substrates are often challenging due to their strained ring structure. Advances in catalytic systems have made it possible to perform such reactions more efficiently, opening up new possibilities for incorporating 1-1-(methoxymethyl)cyclopropylethan-1-ol into complex synthetic routes.

One notable application of this compound is in the field of agrochemicals. The structural motif found in 1-1-(methoxymethyl)cyclopropylethan-1-ol has been shown to exhibit herbicidal and fungicidal activities. By modifying the substituents on the cyclopropyl ring, researchers can fine-tune the biological activity of these compounds. This approach has led to the discovery of several promising candidates that are currently being evaluated for their efficacy and environmental impact.

The synthesis of 1-1-(methoxymethyl)cyclopropylethan-1-ol involves several key steps that highlight modern techniques in organic synthesis. The introduction of the methoxymethyl group requires careful control over reaction conditions to ensure high yield and purity. Advances in palladium-catalyzed cross-coupling reactions have made it possible to introduce complex functional groups with greater precision, reducing side reactions and improving overall efficiency.

From a regulatory perspective, compounds like 1-1-(methoxymethyl)cyclopropylethan-1-ol must undergo rigorous testing to ensure their safety and efficacy before they can be used in pharmaceutical or agrochemical applications. This involves comprehensive toxicological studies, as well as evaluations of their environmental impact. Regulatory agencies worldwide have established guidelines to ensure that such compounds are developed and used responsibly.

The future prospects for 1-1-(methoxymethyl)cyclopropylethan-1-ol are promising, with ongoing research exploring its potential applications in various fields. As synthetic methodologies continue to evolve, new derivatives and analogs are likely to be developed, expanding the chemical space available for drug discovery and material science. The unique structural features of this compound make it a valuable tool for researchers seeking to push the boundaries of organic chemistry and its applications.